Cas no 638135-92-9 (3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide)

• Product Name: 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide
• CAS No: 638135-92-9
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 6183855
• PubChem ID: 977323
• Update Time: 2025-06-15

3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide
• SMR000135836
• AKOS000806765
• 3-(azepan-1-ylsulfonyl)-N-(1,2-oxazol-3-yl)benzamide
• 3-(1-azepanylsulfonyl)-N-3-isoxazolylbenzamide
• SR-01000273089
• 638135-92-9
• HMS2414B16
• MLS000530858
• SR-01000273089-1
• F1540-0052
• SCHEMBL13933164
• CHEMBL1451679
• 3-(azepan-1-ylsulfonyl)-N-(isoxazol-3-yl)benzamide

• Inchi： 1S/C16H19N3O4S/c20-16(17-15-8-11-23-18-15)13-6-5-7-14(12-13)24(21,22)19-9-3-1-2-4-10-19/h5-8,11-12H,1-4,9-10H2,(H,17,18,20)
• InChI Key： CAPVCJGFHFIRLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NC2C=CON=2)=O)C=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide

Introduction to 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide (CAS No. 638135-92-9) in Modern Chemical Biology

3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide, identified by the chemical identifier CAS No. 638135-92-9, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit structural features conducive to interactions with biological targets, making it a subject of considerable interest for medicinal chemists and biologists alike.

The molecular framework of 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide integrates two distinct pharmacophoric elements: the azepane scaffold and the 1,2-oxazole ring system. The azepane moiety, a seven-membered heterocyclic amine, is known for its ability to mimic the conformational flexibility of biologically relevant amide bonds, thereby facilitating favorable interactions with protein targets. In contrast, the 1,2-oxazole ring introduces a further layer of functional complexity, offering opportunities for hydrogen bonding and electronic modulation within biological systems.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such hybrid molecules in developing next-generation therapeutics. The combination of the azepane and 1,2-oxazole moieties in 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide positions it as a promising candidate for modulating biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The sulfonamide group at the C1 position of the azepane ring further enhances its solubility and bioavailability, critical factors for successful drug development.

In light of these structural attributes, researchers have begun exploring the pharmacological profile of 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide through both in silico and experimental approaches. Virtual screening studies have identified potential binding pockets in target proteins where this compound may exert its effects. Notably, preliminary experiments suggest that it may interact with enzymes involved in metabolic pathways relevant to oxidative stress and cell signaling.

The 1,2-oxazole moiety has garnered attention for its role in stabilizing transition states and facilitating hydrogen bonding interactions. This feature is particularly valuable in designing molecules that can selectively inhibit key enzymes or receptors implicated in disease pathogenesis. For instance, studies have shown that oxazole-containing compounds can exhibit potent activity against certain kinases and proteases, making them attractive leads for therapeutic intervention.

Furthermore, the sulfonamide group at the C5 position of the azepane ring contributes to the compound's overall polarity and hydrophilicity. This property is advantageous for drug delivery systems that require optimal solubility in both aqueous environments and lipid-based membranes. Such characteristics are essential for achieving efficient absorption and distribution throughout biological systems.

Current research efforts are focused on optimizing synthetic routes to produce high-purity batches of 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide for further characterization. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are being employed to confirm molecular structure and purity. These analytical methods are critical for ensuring reproducibility in subsequent pharmacological evaluations.

As part of its broader investigation into novel bioactive molecules, the compound is being tested in cell-based assays to assess its potential therapeutic effects. Initial results indicate that 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide may exhibit inhibitory activity against certain disease-relevant pathways without significant toxicity at submicromolar concentrations. This finding underscores its promise as a lead compound for further development.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 3-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-y l)benzamide. Predictive models have been trained on large datasets of bioactive compounds to identify structural features that correlate with biological activity. These models have suggested that modifications to the azepane or oxazole moieties could enhance potency or selectivity against specific targets.

In conclusion,3-(azepane - 1 - sulfonyl ) - N - ( 1 , 2 - ox az ol - 3 - y l ) benz am ide ( CAS No . 638135 - 92 - 9 ) represents a compelling example of how structural innovation can yield novel bioactive molecules with therapeutic potential . Its unique combination of pharmacophoric elements , coupled with promising preliminary data , positions it as a valuable asset in ongoing drug discovery efforts . As research progresses , further insights into its mechanism of action and optimization strategies will continue to refine its role as a candidate for clinical development .